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Introduction
The Koenigs-Knorr glycosylation is a cornerstone reaction in carbohydrate chemistry, enabling

the formation of glycosidic bonds.[1][2] This method involves the reaction of a glycosyl halide

with an alcohol in the presence of a promoter, typically a heavy metal salt.[1][2]

Acetobromocellobiose, a disaccharide glycosyl donor, is a valuable building block for the

synthesis of various cellobiosides, which are of significant interest in drug development,

materials science, and glycobiology. The presence of the acetyl protecting groups, particularly

at the C-2 position, plays a crucial role in directing the stereochemical outcome of the reaction,

generally favoring the formation of the 1,2-trans (β) glycosidic linkage through neighboring

group participation.[1]

These application notes provide a detailed overview of the Koenigs-Knorr glycosylation using

acetobromocellobiose, including the reaction mechanism, experimental protocols, and a

summary of reaction conditions and yields.

Reaction Mechanism
The Koenigs-Knorr reaction proceeds through a series of steps involving the activation of the

glycosyl bromide by a promoter, followed by nucleophilic attack by the alcohol. The acetyl

group at the C-2 position provides anchimeric assistance, leading to the formation of a
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dioxolanium ion intermediate. This intermediate is then attacked by the alcohol from the

opposite face, resulting in the stereoselective formation of the β-glycoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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